1-Bromo-8-fluoroisoquinoline

Specification

• CAS No.: 1368512-30-4
• Molecular Formula: C9H5BrFN
• Molecular Weight: 226.04 g/mol
• IUPAC Name: 1-bromo-8-fluoroisoquinoline
• Standard InChI: InChI=1S/C9H5BrFN/c10-9-8-6(4-5-12-9)2-1-3-7(8)11/h1-5H
• Standard InChI Key: DAPFAORJGTUTKH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)F)C(=NC=C2)Br
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=NC=C2)Br

Introduction

1-Bromo-8-fluoroisoquinoline is a synthetic organic compound belonging to the isoquinoline family. It is characterized by the presence of bromine and fluorine substituents on its aromatic ring. The compound's molecular formula is C₉H₅BrFN, and its molecular weight is approximately 226.045 g/mol.

Biological Activity and Applications

While specific biological activity data for 1-Bromo-8-fluoroisoquinoline is limited, compounds within the isoquinoline family are known for their potential in medicinal chemistry. Isoquinolines can exhibit antimicrobial, anticancer, and other pharmacological activities, depending on their substituents. The presence of bromine and fluorine in 1-Bromo-8-fluoroisoquinoline could potentially enhance its reactivity and biological activity, making it a candidate for further pharmacological studies.

Similar Compounds and Comparative Analysis

Similar compounds to 1-Bromo-8-fluoroisoquinoline include:

• 7-Bromo-8-fluoroisoquinoline: Lacks the specific bromine position but shares similar reactivity due to bromine and fluorine.

• 1-Bromo-7-fluoroisoquinoline: Contains a bromine atom but lacks the specific fluorine position; may exhibit different biological activities.

• 8-Ethyl-7-fluoroisoquinoline: Lacks the bromine substituent; retains the ethyl and fluorine groups, influencing solubility and stability.

Compound Name	Description
7-Bromo-8-fluoroisoquinoline	Similar reactivity due to bromine and fluorine
1-Bromo-7-fluoroisoquinoline	Different biological activities due to position of fluorine
8-Ethyl-7-fluoroisoquinoline	Influences solubility and stability without bromine

Safety and Handling

Handling of 1-Bromo-8-fluoroisoquinoline requires caution due to its potential hazardous nature. While specific safety data for this compound is not detailed, compounds with similar structures often require proper protective equipment and handling procedures to avoid exposure.